Cas no 1863-63-4 (Ammonium Benzoate)

• Product Name: Ammonium Benzoate
• CAS No: 1863-63-4
• Molecular Formula: C₇H₉NO₂
• Molecular Weight: 139.1519
• MDL: MFCD00013069
• CID: 42098

Ammonium Benzoate Properties

Names and Identifiers

• Ammonium benzoate
• BENZOIC ACID AMMONIUM SALT
• Amoniumbenzoate
• vulnocab
• Ammonium benzoate anhydrous
• BENZOIC ACID AMMONIUM CRYSTALLINE
• AmmoniumBenzoateExtraPure
• AMMONIUM BENZOATE REAGENT (ACS)
• AMMONIUMBENZOATE,PURIFIED
• Ammonium Benzoate, Reagent
• Azanium benzoate
• Vulnoc ABS
• BENZOIC ACID, AMMONIUM SALT, FOR ANALYSIS
• NA-9080
• Benzoic acid ammonium
• Benzoicacid,ammoniumsalt,foranalysis250GR
• ACS
• Ammonii benzoas
• Ammonium benzoicum
• Benzoesaeure,Ammoniumbenzoat
• benzoic acid,ammonium benzoate
• EINECS 217-468-9
• Ammonium benzoate EMPLURA
• Benzoic acid, ammonium salt
• Vulnoc AB
• Benzoic acid, ammonium salt (1:1)
• Ammonium benzoate [USP]
• ammoniumbenzoat
• KSC492C4P
• VWSRWGFGAAKTQG-UHFFFAOYSA-N
• TRA0093420

• MDL： MFCD00013069
• InChIKey： VWSRWGFGAAKTQG-UHFFFAOYSA-N
• Inchi： 1S/C7H6O2.H3N/c8-7(9)6-4-2-1-3-5-6;/h1-5H,(H,8,9);1H3
• SMILES： [O-]C(C1C([H])=C([H])C([H])=C([H])C=1[H])=O.[N+]([H])([H])([H])[H]

Computed Properties

• Exact Mass: 139.06300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 139.063329
• Heavy Atom Count: 10
• Complexity: 98
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 41.1

Experimental Properties

• LogP: 1.70870
• PSA: 40.54000
• Merck: 14,496
• Refractive Index: 1.5029 (estimate)
• Water Partition Coefficient: dissolution
• Boiling Point: 255.1°C (rough estimate)
• Melting Point: 192-198 °C (dec.) (lit.)
• Flash Point: 110°(230°F)
• Solubility: H2O: 1 M at 20 °C, clear, colorless
• Color/Form: Colorless flake crystals or crystalline powders. It smells slightly of benzoic acid.
• PH: 6.4 (100g/l, H2O, 20℃)
• Solubility: Soluble in water, alcohol and glycerol. 1g of this product is dissolved in 4.7ml water, 1.2ml boiling water, 36ml ethanol, 8ml boiling ethanol, 8ml glycerol. Its aqueous solution is slightly acidic. Ammonia is gradually lost in exposed air. Combustion or thermal decomposition products include toxic nitrogen oxides and ammonia. Contact with oxidants can cause ignition and explosion.
• Sensitiveness: Moisture Sensitive
• Density: 1.26 g/cm3 (25℃)

Ammonium Benzoate Security Information

• Symbol:
• RTECS：DG3378000
• WGK Germany：3
• Safety Term：S26;S36
• Safety Instruction： S26-S36
• Risk Phrases：R22; R36/37/38
• Dangerous goods sign：
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
• Risk Phrases： 22-36/37/38
• Signal Word：Warning
• TSCA：Yes

Ammonium Benzoate Customs Data

• HS CODE：4002191900
• Customs Data：

  China Customs Code:

  4002191900

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters